![molecular formula C12H21N B1480397 7-Cyclohexyl-5-azaspiro[2.4]heptane CAS No. 2098113-64-3](/img/structure/B1480397.png)
7-Cyclohexyl-5-azaspiro[2.4]heptane
Overview
Description
7-Cyclohexyl-5-azaspiro[2.4]heptane is a chemical compound that can be used for pharmaceutical testing . It is an intermediate in the synthesis of biologically active molecules, especially in the synthesis of hepatitis C virus NS5A inhibitors .
Chemical Reactions Analysis
The preparation of 7-Cyclohexyl-5-azaspiro[2.4]heptane derivatives generally involves treatment of a 4-exocyclic methylene-substituted proline compound with a metal carbenoid . This reaction suffers from incomplete conversion and hence low yield and difficult purification . It also frequently requires the use of excess amount of extremely air-sensitive and highly flammable reagent, Et 2 Zn, which is difficult to handle and poses a great fire hazard .Scientific Research Applications
Pharmaceutical Synthesis
The compound 7-Cyclohexyl-5-azaspiro[2.4]heptane is utilized as a key intermediate in the enantioselective synthesis of quinolone antibacterial agents. This asymmetric hydrogenation process is crucial for producing the (S)-7-amino-5-azaspiro[2.4]heptane moiety, which is a component of these antibacterial drugs .
Chemical Intermediates
This chemical also serves as an intermediate in the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives. These derivatives are valuable intermediates for further chemical synthesis, indicating the compound’s role in a broader range of chemical production processes .
Sitafloxacin Intermediate
Another significant application is in the preparation of sitafloxacin intermediates. Specifically, it is used to create (7S)-5-azaspiro[2.4]heptane-7-yl tert-butyl carbamate, which is a step in synthesizing sitafloxacin, a fluoroquinolone antibiotic .
Future Directions
The current processes for the synthesis of 7-Cyclohexyl-5-azaspiro[2.4]heptane are not amenable to large scale synthesis . Therefore, there is an urgent need for the development of a practical synthetic process for the preparation of 4-spirocyclopropyl proline derivatives . This could be a potential direction for future research and development in this area.
properties
IUPAC Name |
7-cyclohexyl-5-azaspiro[2.4]heptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N/c1-2-4-10(5-3-1)11-8-13-9-12(11)6-7-12/h10-11,13H,1-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQLRJDQBVVUMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2CNCC23CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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